7-(2,3-dichlorophenyl)pyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one

• IUPAC Name: 11-(2,3-dichlorophenyl)-2,3,5,7,11-pentazatricyclo[7.4.0.02,6]trideca-1(9),3,5,7,12-pentaen-10-one
• InChI: InChI=1S/C14H7Cl2N5O/c15-9-2-1-3-11(12(9)16)20-5-4-10-8(13(20)22)6-17-14-18-7-19-21(10)14/h1-7H
• InChI Key: GGOYPFQSINJDPA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)Cl)N2C=CC3=C(C2=O)C=NC4=NC=NN34
• Molecular Formula: C14H7Cl2N5O
• Molecular Weight: 332.1 g/mol

Description

7-(2,3-dichlorophenyl)pyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one is a chemical compound that has gained attention in the scientific community due to its potential applications in medicinal chemistry. This compound has been synthesized using various methods and has shown promising results in scientific research.

Mechanism of Action

The mechanism of action of 7-(2,3-dichlorophenyl)pyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one is not fully understood. However, it has been suggested that the compound may act by inhibiting specific enzymes or receptors in the body.
Biochemical and Physiological Effects:
Studies have shown that this compound has several biochemical and physiological effects. It has been found to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. Additionally, it has been shown to induce apoptosis in cancer cells and inhibit the replication of viruses.

Advantages and Limitations for Lab Experiments

The advantages of using 7-(2,3-dichlorophenyl)pyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one in lab experiments include its high potency, low toxicity, and ease of synthesis. However, its limitations include its poor solubility in water and its limited stability in solution.

Future Directions

There are several future directions for the study of 7-(2,3-dichlorophenyl)pyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one. These include further investigation of its mechanism of action, optimization of its synthesis method, and exploration of its potential applications in the treatment of various diseases. Additionally, the compound could be modified to improve its solubility and stability in solution.

Synthesis Methods

The synthesis of 7-(2,3-dichlorophenyl)pyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one has been achieved using several methods, including microwave-assisted synthesis, one-pot synthesis, and solvent-free synthesis. Microwave-assisted synthesis has been found to be the most efficient method, providing high yields of the compound in a short amount of time.

Scientific Research Applications

7-(2,3-dichlorophenyl)pyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one has been studied for its potential applications in medicinal chemistry. It has been found to exhibit anti-inflammatory, anti-tumor, and anti-viral activities. Additionally, it has shown potential as a therapeutic agent for the treatment of Alzheimer's disease and Parkinson's disease.